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Compound of Interest

Compound Name: 3-(Triphenyilsilyl)propanoic acid
Cat. No.: B11959762
Get Quote

Executive Summary

3-(Triphenylsilyl)propionic acid (CAS: 18752-17-5) is a specialized organosilane combining a
bulky, lipophilic triphenylsilyl tail with a hydrophilic carboxylic acid head group. With a molecular
weight of 332.48 g/mol , it serves as a critical building block in surface chemistry, polymer
modification, and organometallic synthesis. Unlike its trimethylsilyl analog (TMSP)—widely
used as an NMR reference—the triphenyl variant is utilized primarily for its steric bulk, UV
chromophore properties, and ability to form robust hydrophobic self-assembled monolayers
(SAMs) on metal oxides.

This guide provides a rigorous structural analysis, synthesis pathways, and experimental
protocols for the characterization and application of this compound.

Chemical Identity & Structural Analysis[3][4]
Molecular Specifications

The molecule consists of a central silicon atom bonded to three phenyl rings and one propionic
acid moiety attached via a silicon-carbon bond at the

-position relative to the carboxyl group.
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Property Data
Chemical Name 3-(Triphenylsilyl)propionic acid
CAS Registry Number 18752-17-5

Molecular Formula

Molecular Weight (Average) 332.48 g/mol
Monoisotopic Mass 332.1233 g/mol
Physical State Solid (White crystalline powder)

Soluble in DCM, Chloroform, THF; Insoluble in

Solubility Wat
ater

Structural Connectivity

The structure is defined by the steric bulk of the triphenylsilyl group, which provides significant
shielding to the silicon atom, enhancing hydrolytic stability compared to smaller alkylsilanes.
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Fig 1. Connectivity of 3-(Triphenylsilyl)propionic acid showing the bulky silyl terminus.

Click to download full resolution via product page

Synthesis & Preparation Protocols
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The synthesis of 3-(triphenylsilyl)propionic acid typically employs hydrosilylation, a catalytic
addition of a silicon-hydride bond across an unsaturated carbon-carbon bond. This method
ensures regioselectivity, placing the silicon at the terminal position of the acrylate chain.

Reaction Mechanism

The reaction involves the addition of Triphenylsilane (

) to Acrylic Acid (or its ester derivatives) catalyzed by a platinum(0) complex (e.g., Karstedt's
catalyst).

Reaction Equation:

Synthesis Workflow Diagram

The following workflow outlines the critical steps for synthesizing and purifying the compound to
research-grade purity (>98%).
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Reagents:
Triphenylsilane + Acrylic Acid

Catalyst Addition:
Karstedt's Catalyst (Pt)
(20-50 ppm)

Exothermic Initiation

Hydrosilylation:
Reflux in Toluene
80-110°C, 4-12h

Monitor via TLC/NMR

Workup:

Solvent Removal (Rotovap)
Recrystallization (Hexane/EtOAc)

Yield Calculation

Final Product:
3-(Triphenylsilyl)propionic acid
(White Solid)

Fig 2. Platinum-catalyzed hydrosilylation workflow for synthesis.

Click to download full resolution via product page

Experimental Protocol (Self-Validating)

Objective: Synthesize 3-(triphenylsilyl)propionic acid via hydrosilylation.

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and
magnetic stir bar. Flame-dry the apparatus to remove moisture (critical for silane stability).

» Reagent Loading:

o Add Triphenylsilane (1.0 equiv) dissolved in anhydrous toluene.
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o Add Acrylic Acid (1.1 equiv, slight excess).

o Catalysis: Add Karstedt's Catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex)
solution (approx.

mol % Pt).

o Validation Step: Observe a color change (often to yellow/orange) or a mild exotherm,
indicating catalyst activation.

o Reaction: Heat to 80-90°C. Monitor reaction progress via

-NMR by tracking the disappearance of the Si-H peak (
ppm) and vinyl protons.

 Purification:
o Cool the mixture. Evaporate toluene under reduced pressure.

o Recrystallize the crude solid from a Hexane/Ethyl Acetate mixture to remove unreacted
silane and polymeric side products.

o Characterization: Confirm identity using Melting Point and NMR.

Applications in Research & Development
Surface Modification (SAMs)

The carboxylic acid group serves as an anchor for metal oxides (e.g.,

), while the triphenylsilyl tail creates a bulky, hydrophobic barrier.

e Mechanism: The -COOH binds to surface hydroxyls via bidentate coordination.

 Utility: Used to modify wettability or passivate surfaces against corrosion.

Steric Probes in Enzymology
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Unlike the smaller trimethylsilyl (TMS) group, the triphenylsilyl group is significantly bulkier. It is
used in drug design to probe the size of hydrophobic pockets in enzyme active sites.

Polymer Chemistry

Acts as a functional end-capper or monomer in the synthesis of silicon-containing polyesters.
The high refractive index of the phenyl rings is valuable for optical polymer applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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